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Compound of Interest

5-Benzyloxyindole 3-Glyoxylic
Acid

Cat. No.: B031784

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 5-
Benzyloxyindole-3-glyoxylic acid, a key intermediate in the synthesis of various biologically
active indole derivatives. Due to the limited availability of direct experimental spectra for this
specific compound in public databases, this document presents a combination of data for
closely related analogs and predicted values based on established spectroscopic principles.
This information is intended to serve as a valuable resource for researchers in the fields of
medicinal chemistry, chemical biology, and drug development.

Chemical Structure and Properties

5-Benzyloxyindole-3-glyoxylic acid is a derivative of indole with a benzyloxy group at the 5-
position and a glyoxylic acid moiety at the 3-position.

Table 1: General Properties of 5-Benzyloxyindole-3-Glyoxylic Acid
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Property Value

Molecular Formula C17H13NOa

Molecular Weight 295.29 g/mol

Appearance Expected to be a solid

IUPAC Name 2-(5-(benzyloxy)-1H-indol-3-yl)-2-oxoacetic acid

Spectroscopic Data

The following tables summarize the expected and observed spectroscopic data for 5-
Benzyloxyindole-3-glyoxylic acid and its close analogs.

Table 2: Predicted *H NMR Spectral Data for 5-Benzyloxyindole-3-Glyoxylic Acid

Solvent: DMSO-ds

Chemical Shift . .
Multiplicity Number of Protons  Assignment

(ppm)

~12.5 brs 1H -COOH

~11.5 brs 1H Indole N-H

~8.2 S 1H H-2

~7.6 d 1H H-4

~7.5-7.3 m 5H Phenyl H of benzyl

~7.2 d 1H H-7

~7.1 dd 1H H-6

~5.2 S 2H -CHz- (benzyl)

Table 3: Predicted 3C NMR Spectral Data for 5-Benzyloxyindole-3-Glyoxylic Acid

Solvent: DMSO-ds
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Chemical Shift (ppm) Assighment

~185 C=0 (keto)

~165 C=0 (acid)

~155 C-5

~138 C-7a

~137 Quaternary Phenyl C of benzyl
~132 C-3a

~129-128 Phenyl CH of benzyl
~125 C-2

~115 C-3

~113 C-6

~112 C-7

~103 C-4

~70 -CH2- (benzyl)

Table 4: IR and Mass Spectrometry Data for Indole-3-Glyoxylic Acid Analogs

Spectroscopic Technique Compound

Key Data

Broad O-H stretch (~3400-
2500 cm™1), N-H stretch

IR Spectrosco Indole-3-glyoxylic acid
P by ayoxy (3300 cm™1), C=0 stretches
(~1720 cm~1, ~1650 cm™1)
Molecular lon (M*): m/z 189.
Mass Spectrometry (EI) Indole-3-glyoxylic acid Key fragments: m/z 144 ([M-

COOH]*), m/z 116, m/z 89[1]

Experimental Protocols
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Synthesis of 5-Benzyloxyindole-3-Glyoxylic Acid

A plausible synthetic route to 5-Benzyloxyindole-3-glyoxylic acid involves the Friedel-Crafts
acylation of 5-benzyloxyindole.

Materials:

5-Benzyloxyindole

Oxalyl chloride

Anhydrous diethyl ether or tetrahydrofuran (THF)

Pyridine

Sodium hydroxide (NaOH)

Hydrochloric acid (HCI)
Procedure:

e Acylation: To a solution of 5-benzyloxyindole in anhydrous diethyl ether at 0°C, a solution of
oxalyl chloride in diethyl ether is added dropwise with stirring under an inert atmosphere. The
reaction mixture is stirred at room temperature for several hours.

o Work-up: The resulting precipitate, the indol-3-ylglyoxylyl chloride, is filtered, washed with
cold diethyl ether, and dried.

o Hydrolysis: The crude acyl chloride is then hydrolyzed by dissolving it in a mixture of THF
and aqueous NaOH solution. The mixture is stirred until the reaction is complete (monitored
by TLC).

¢ Acidification and Isolation: The reaction mixture is cooled in an ice bath and acidified with
HCI. The precipitated product, 5-benzyloxyindole-3-glyoxylic acid, is collected by filtration,
washed with cold water, and dried.

Spectroscopic Characterization Protocol

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031784?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

* NMR Spectroscopy: *H and 3C NMR spectra are recorded on a 400 MHz or 500 MHz
spectrometer using deuterated dimethyl sulfoxide (DMSO-ds) as the solvent. Chemical shifts
are reported in parts per million (ppm) relative to tetramethylsilane (TMS) as an internal
standard.

» IR Spectroscopy: The infrared spectrum is recorded using a Fourier Transform Infrared
(FTIR) spectrometer. The sample is prepared as a KBr pellet.

o Mass Spectrometry: High-resolution mass spectrometry (HRMS) is performed using an
electrospray ionization (ESI) source in negative ion mode to determine the accurate mass of
the molecular ion.

Visualizations
Synthetic Pathway

The following diagram illustrates the general synthetic pathway for 5-Benzyloxyindole-3-
glyoxylic acid.
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Reactants
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to the Spectroscopic Properties of 5-
Benzyloxyindole-3-Glyoxylic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b031784#spectroscopic-data-for-5-benzyloxyindole-3-
glyoxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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